Copper-catalyzed oxidative multicomponent reaction: synthesis of imidazo fused heterocycles with molecular oxygen†
Organic & Biomolecular Chemistry Pub Date: 2018-08-02 DOI: 10.1039/C8OB01532E
Abstract
An oxidative cascade that involves multicomponent reaction comprising a terminal alkyne, 2-amino N-heterocycle, benzyl or allylic bromide with molecular oxygen, delivering densely functionalized imidazo fused heterocycles, is described. This reaction features a cheap catalyst, a green oxidant, and readily available starting materials, which make the overall synthesis applicable in the quick access to relevant pharmaceutical molecules with imidazole derived heterocycles.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 186551-97-3
